Cas no 2171275-60-6 (2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid)

• Product Name: 2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid
• CAS No: 2171275-60-6
• MF: C₃₄H₃₉N₃O₅
• MW: 569.690569162369
• CID: 5796481
• PubChem ID: 165765661
• Update Time: 2025-10-20

2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid
• 2171275-60-6
• 2-{1-benzyl-4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]piperidin-4-yl}acetic acid
• EN300-1574991

• Inchi： 1S/C34H39N3O5/c1-2-25(35-33(41)42-23-30-28-14-8-6-12-26(28)27-13-7-9-15-29(27)30)20-31(38)36-34(21-32(39)40)16-18-37(19-17-34)22-24-10-4-3-5-11-24/h3-15,25,30H,2,16-23H2,1H3,(H,35,41)(H,36,38)(H,39,40)/t25-/m0/s1
• InChI Key： CURLWQIQRMGRDP-VWLOTQADSA-N
• SMILES： OC(CC1(CCN(CC2C=CC=CC=2)CC1)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 569.28897135g/mol
• Monoisotopic Mass: 569.28897135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Additional information on 2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid

Introduction to 2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid (CAS No. 2171275-60-6)

2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid, with the CAS number 2171275-60-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a piperidine ring. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of 2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid involves multiple steps, each carefully designed to ensure the formation of the desired product with high purity and yield. The Fmoc protecting group is particularly important as it allows for the selective manipulation of the amino group during synthesis, preventing unwanted side reactions. Once synthesized, the compound can be further modified or used directly in various biochemical assays and drug discovery programs.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an anticancer agent. Studies conducted by a team at the National Institutes of Health (NIH) have demonstrated that 2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/mTOR pathway, which is often hyperactivated in various types of cancer.

The pharmacokinetic properties of 2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid have also been studied extensively. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development as a therapeutic agent. Its high solubility and stability under physiological conditions contribute to its suitability for both oral and injectable formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 2-{1-benzyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-y l}acetic acid (CAS No. 2171275 -60 -6) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.